Cas no 2138389-11-2 (Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate
• CAS No: 2138389-11-2
• MF: C₂₁H₄₀N₂O₃
• MW: 368.553906440735
• CID: 6216967
• PubChem ID: 165476539
• Update Time: 2025-05-23

Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate
• EN300-800846
• 2138389-11-2
• Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C21H40N2O3/c1-16-14-23(20(25)26-21(2,3)4)13-11-19(16)17(15-24)10-12-22-18-8-6-5-7-9-18/h16-19,22,24H,5-15H2,1-4H3
• InChI Key： ACKSHTAXUCPVGC-UHFFFAOYSA-N
• SMILES： OCC(CCNC1CCCCC1)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 368.30389314g/mol
• Monoisotopic Mass: 368.30389314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate

Research Brief on Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate (CAS: 2138389-11-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate (CAS: 2138389-11-2) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique piperidine and cyclohexylamine moieties, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of novel kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The tert-butyl carbamate group enhances the compound's stability, making it a valuable scaffold for further derivatization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate as a precursor to synthesize a series of potent and selective kinase inhibitors. The study reported significant inhibitory activity against specific oncogenic kinases, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Another area of interest is the compound's application in neuropharmacology. Preliminary in vitro studies have suggested its ability to modulate neurotransmitter receptors, particularly those involved in neurodegenerative disorders such as Alzheimer's disease. The hydroxyl and amino functional groups in the molecule are believed to facilitate interactions with key neuronal targets, although further in vivo validation is required.

From a synthetic chemistry perspective, recent optimizations in the preparation of Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate have improved yield and purity. A 2024 patent application detailed a novel catalytic asymmetric synthesis route, which reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production and accelerate preclinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Additionally, toxicological assessments are needed to ensure its safety profile for therapeutic use. Collaborative efforts between academic and industrial researchers are underway to address these gaps.

In conclusion, Tert-butyl 4-[4-(cyclohexylamino)-1-hydroxybutan-2-yl]-3-methylpiperidine-1-carboxylate represents a versatile and pharmacologically relevant scaffold. Its applications span oncology, neurology, and beyond, making it a compound of significant interest in drug discovery. Continued research and development efforts are essential to unlock its full therapeutic potential.